![molecular formula C19H17N5O B4620861 7-cyclopentyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one](/img/structure/B4620861.png)
7-cyclopentyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one
Overview
Description
7-cyclopentyl-2-phenylpyrido[3,4-e][1,2,4]triazolo[1,5-a]pyrimidin-6(7H)-one, commonly known as CPTP, is a heterocyclic compound with potential therapeutic applications. CPTP is a novel compound that has shown promising results in scientific research, particularly in the field of neuroscience.
Scientific Research Applications
Antimicrobial Activity
- Synthesized compounds incorporating triazolopyrimidines, related to the mentioned compound, have been evaluated for their antimicrobial properties. Notably, certain compounds in this category have demonstrated promising antimicrobial effects (Abu‐Hashem & Gouda, 2017).
Anti-HIV and Anti-HSV Activities
- Some derivatives of triazolopyrimidin-5-one have been synthesized and assessed for their potential as anti-HIV-1 and anti-HSV-1 agents. Specific compounds from this class showed complete inhibition of HIV-1 proliferation and significant activity against HSV-1 (Abdel-Hafez et al., 2002).
Chemical Transformations and Novel Alkylation
- The compound's related chemical structures have been studied for their ability to undergo novel chemical transformations, including alkylation processes. This research enhances the understanding of the chemical behavior of triazolopyrimidines (El Ashry et al., 1998).
Anti-Epileptic Activities
- Derivatives of triazolopyrimidin-7(4H)-one have been synthesized and tested for anti-epileptic activities. Certain compounds showed remarkable anti-epileptic effects, indicating the potential therapeutic application of this class of compounds (Ding et al., 2019).
Antitumor and Antiviral Activities
- Research into triazolopyrimidines also includes evaluations of their antitumor and antiviral activities. Some synthesized compounds have shown moderate effectiveness in these areas, indicating another potential application in medical treatment (Islam et al., 2008).
Properties
IUPAC Name |
11-cyclopentyl-4-phenyl-2,3,5,7,11-pentazatricyclo[7.4.0.02,6]trideca-1(9),3,5,7,12-pentaen-10-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N5O/c25-18-15-12-20-19-21-17(13-6-2-1-3-7-13)22-24(19)16(15)10-11-23(18)14-8-4-5-9-14/h1-3,6-7,10-12,14H,4-5,8-9H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIKVJPWEZZZFNZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C=CC3=C(C2=O)C=NC4=NC(=NN34)C5=CC=CC=C5 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.